4-(1H-Pyrazol-4-yl)-7-[[2-(trimethylsilyl)ethoxy]methyl]-7H-pyrrolo[2,3-d]pyrimidine

• CAS No.: 941685-27-4
• Product Name: 4-(1H-Pyrazol-4-yl)-7-[[2-(trimethylsilyl)ethoxy]methyl]-7H-pyrrolo[2,3-d]pyrimidine
• Molecular Formula: C15H21N5OSi
• Molecular Weight: 315.452
• IUPAC Name: trimethyl-[2-[[4-(1H-pyrazol-4-yl)pyrrolo[2,3-d]pyrimidin-7-yl]methoxy]ethyl]silane
• Standard InChI: InChI=1S/C15H21N5OSi/c1-22(2,3)7-6-21-11-20-5-4-13-14(12-8-18-19-9-12)16-10-17-15(13)20/h4-5,8-10H,6-7,11H2,1-3H3,(H,18,19)
• Standard InChIKey: AVMLPTWVYQXRSV-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)CCOCN1C=CC2=C(N=CN=C21)C3=CNN=C3
• Appearance: White powder
• Description: 4-(1H-Pyrazol-4-yl)-7-[[2-(trimethylsilyl)ethoxy]methyl]-7H-pyrrolo[2,3-d]pyrimidine is an important intermediate in the preparation of the janus kinase inhibitor Ruxolitinib phosphate(I008849).
• Purity: >95%
• Synonyms: INCB032304
• Reference: 1. Enantioselective Synthesis of Janus Kinase Inhibitor INCB018424 via an Organocatalytic Aza-Michael Reaction ; ; Qiyan Lin*, David Meloni, Yongchun Pan, Michael Xia, James Rodgers, Stacey Shepard, Mei Li, Laurine Galya, Brian Metcalf, Tai-Yuen Yue, Pingli Liu and Jiacheng Zhou; Incyte Corporation, Experimental Station, Route 141 and Henry Clay Road, Wilmington, Delaware 19880; Org. Lett., 2009, 11 (9), pp 1999–2002; DOI: 10.1021/ol900350k
• PubChem Compound: 42631346
• Last Modified: Nov 12 2021